Cas no 1805486-06-9 (Ethyl 3-(difluoromethyl)-2-hydroxy-5-methylpyridine-6-acetate)
Ethyl 3-(difluoromethyl)-2-hydroxy-5-methylpyridine-6-acetate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 3-(difluoromethyl)-2-hydroxy-5-methylpyridine-6-acetate
-
- Inchi: 1S/C11H13F2NO3/c1-3-17-9(15)5-8-6(2)4-7(10(12)13)11(16)14-8/h4,10H,3,5H2,1-2H3,(H,14,16)
- InChI Key: HKPDGUOUSARTHF-UHFFFAOYSA-N
- SMILES: FC(C1C(NC(CC(=O)OCC)=C(C)C=1)=O)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 400
- XLogP3: 0.9
- Topological Polar Surface Area: 55.4
Ethyl 3-(difluoromethyl)-2-hydroxy-5-methylpyridine-6-acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029027375-250mg |
Ethyl 3-(difluoromethyl)-2-hydroxy-5-methylpyridine-6-acetate |
1805486-06-9 | 95% | 250mg |
$1,019.20 | 2022-04-01 | |
| Alichem | A029027375-500mg |
Ethyl 3-(difluoromethyl)-2-hydroxy-5-methylpyridine-6-acetate |
1805486-06-9 | 95% | 500mg |
$1,685.00 | 2022-04-01 | |
| Alichem | A029027375-1g |
Ethyl 3-(difluoromethyl)-2-hydroxy-5-methylpyridine-6-acetate |
1805486-06-9 | 95% | 1g |
$2,866.05 | 2022-04-01 |
Ethyl 3-(difluoromethyl)-2-hydroxy-5-methylpyridine-6-acetate Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
Additional information on Ethyl 3-(difluoromethyl)-2-hydroxy-5-methylpyridine-6-acetate
Ethyl 3-(difluoromethyl)-2-hydroxy-5-methylpyridine-6-acetate (CAS No. 1805486-06-9): A Comprehensive Overview
Ethyl 3-(difluoromethyl)-2-hydroxy-5-methylpyridine-6-acetate, identified by its CAS number 1805486-06-9, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a difluoromethyl group and hydroxyl functionalities, contribute to its unique chemical properties and biological interactions.
The difluoromethyl group is a key structural element that enhances the metabolic stability and lipophilicity of the compound, making it an attractive candidate for drug development. This modification is often employed in medicinal chemistry to improve pharmacokinetic profiles, including absorption, distribution, metabolism, and excretion (ADME) properties. Additionally, the hydroxyl group at the 2-position introduces polarity and potential hydrogen bonding capabilities, which can influence binding affinity to biological targets.
The synthesis of Ethyl 3-(difluoromethyl)-2-hydroxy-5-methylpyridine-6-acetate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorination techniques, are often employed to construct the desired molecular framework efficiently. The incorporation of the difluoromethyl group typically requires specialized reagents and catalysts to achieve high regioselectivity and yield.
In recent years, there has been growing interest in exploring the pharmacological potential of pyridine derivatives. Ethyl 3-(difluoromethyl)-2-hydroxy-5-methylpyridine-6-acetate has been investigated for its potential role in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in disease pathways. For instance, its structural motif is reminiscent of known bioactive molecules that target inflammatory cytokines and signaling pathways.
The compound's interaction with biological targets is further modulated by its functional groups. The hydroxyl group at the 2-position can engage in hydrogen bonding with polar residues in protein active sites, while the ester moiety at the 6-position provides a site for further derivatization or metabolic transformation. These features make Ethyl 3-(difluoromethyl)-2-hydroxy-5-methylpyridine-6-acetate a versatile scaffold for structure-activity relationship (SAR) studies aimed at optimizing drug-like properties.
Recent advancements in computational chemistry have enabled more efficient virtual screening and molecular docking studies to identify promising candidates like Ethyl 3-(difluoromethyl)-2-hydroxy-5-methylpyridine-6-acetate. These computational approaches allow researchers to predict binding affinities and interactions with potential targets, thereby accelerating the drug discovery process. By integrating experimental data with computational modeling, scientists can gain deeper insights into the molecular mechanisms underlying biological activity.
The pharmacokinetic profile of Ethyl 3-(difluoromethyl)-2-hydroxy-5-methylpyridine-6-acetate is another critical aspect that influences its therapeutic potential. The presence of the difluoromethyl group enhances its metabolic stability by resisting oxidative degradation pathways common to many small molecule drugs. Additionally, the lipophilic nature of this group improves membrane permeability, facilitating cellular uptake. These properties are essential for achieving effective drug concentrations at target sites while minimizing side effects.
In conclusion, Ethyl 3-(difluoromethyl)-2-hydroxy-5-methylpyridine-6-acetate represents a promising compound in pharmaceutical research due to its unique structural features and potential biological activities. Its synthesis involves sophisticated organic chemistry techniques, while its pharmacological profile suggests multiple therapeutic applications. Continued investigation into this molecule will likely contribute valuable insights into drug design principles and lead to novel therapeutic strategies for various diseases.
1805486-06-9 (Ethyl 3-(difluoromethyl)-2-hydroxy-5-methylpyridine-6-acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)